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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of N-(2,6-dichlorophenyl)-2-
methylbenzamide, a substituted benzamide of significant interest in medicinal chemistry and

materials science. While a specific CAS number for this ortho-methyl isomer is not readily

available in public databases, this guide synthesizes information from closely related

analogues and established synthetic methodologies to offer a robust framework for its

synthesis, characterization, and potential applications. This document details proposed

synthetic routes, predicted physicochemical properties, and explores the potential biological

significance of this compound class, with a focus on providing actionable insights for

researchers in drug discovery and development.

Introduction and Chemical Identity
N-substituted benzamides are a critical class of organic compounds, forming the structural core

of numerous pharmaceuticals and functional materials. The specific substitution pattern on both

the benzoyl and aniline rings can dramatically influence the molecule's conformation, reactivity,
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and biological activity. This guide focuses on N-(2,6-dichlorophenyl)-2-methylbenzamide, a

molecule whose steric hindrance and electronic properties suggest unique potential.

While CAS numbers for the meta and para isomers, N-(2,6-dichlorophenyl)-3-methylbenzamide

(CAS: 157491-15-1) and N-(2,6-dichlorophenyl)-4-methylbenzamide, are documented, a

dedicated CAS number for the ortho-isomer, N-(2,6-dichlorophenyl)-2-methylbenzamide,

has not been identified in a review of common chemical databases. This suggests that the

compound may be a novel entity or has not been extensively commercialized.

Table 1: Physicochemical Properties of N-(2,6-dichlorophenyl)-2-methylbenzamide and

Related Isomers

Property

N-(2,6-
dichlorophenyl)-2-
methylbenzamide
(Predicted)

N-(2,6-
Dichlorophenyl)-3-
methylbenzamide[1
][2]

N-(2,6-
Dichlorophenyl)-4-
methylbenzamide[3
]

Molecular Formula C₁₄H₁₁Cl₂NO C₁₄H₁₁Cl₂NO C₁₄H₁₁Cl₂NO

Molecular Weight 280.15 g/mol 280.15 g/mol 280.14 g/mol

General Appearance
Predicted to be a

crystalline solid
Crystalline solid

Needle-like colorless

single crystals

Solubility

Expected to be

soluble in organic

solvents like ethanol,

DMF, and DCM

Soluble in ethanol Soluble in ethanol

Hydrogen Bond

Donors
1 1 1

Hydrogen Bond

Acceptors
1 1 1

Synthesis and Methodologies
The synthesis of N-(2,6-dichlorophenyl)-2-methylbenzamide can be approached through

several established methods for amide bond formation. The choice of methodology will depend
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on the available starting materials, desired scale, and purity requirements.

Proposed Synthetic Route: Acyl Chloride Method
(Schotten-Baumann Conditions)
A reliable and scalable approach for the synthesis of N-(2,6-dichlorophenyl)-2-
methylbenzamide is the reaction of 2-methylbenzoyl chloride with 2,6-dichloroaniline. This

method, a variation of the Schotten-Baumann reaction, is well-suited for large-scale production

due to its cost-effectiveness.[4]

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2,6-

dichloroaniline (1.0 eq) in a suitable organic solvent such as dichloromethane (DCM).

Base Addition: Add an aqueous solution of a base, such as sodium hydroxide (2.0 eq), to the

stirred solution.[4]

Acyl Chloride Addition: Cool the biphasic mixture in an ice bath. Slowly add 2-methylbenzoyl

chloride (1.1 eq) dropwise to the vigorously stirred mixture.

Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography

(TLC) until the starting materials are consumed.

Work-up: Separate the organic layer. Wash sequentially with dilute hydrochloric acid,

saturated sodium bicarbonate solution, and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the

solvent under reduced pressure. The crude product can be further purified by

recrystallization from a suitable solvent like ethanol.
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Caption: Proposed synthesis of N-(2,6-dichlorophenyl)-2-methylbenzamide.

Alternative Synthetic Route: Amide Coupling Reagents
For syntheses requiring milder conditions, particularly in the context of drug discovery with

sensitive functional groups, the use of amide coupling reagents is a versatile alternative.[4] This

method involves the activation of 2-methylbenzoic acid, followed by reaction with 2,6-

dichloroaniline.

Experimental Protocol:

Acid Activation: Dissolve 2-methylbenzoic acid (1.0 eq) and a coupling additive such as 1-

hydroxybenzotriazole (HOBt) (1.1 eq) in an anhydrous aprotic solvent like

dimethylformamide (DMF).
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Coupling Reagent Addition: Cool the solution in an ice bath and add a carbodiimide coupling

reagent, for instance, dicyclohexylcarbodiimide (DCC) or diisopropylcarbodiimide (DIC) (1.1

eq). Stir for 30-60 minutes to form the active ester intermediate.[4]

Amine Addition: Add 2,6-dichloroaniline (1.0 eq) to the reaction mixture and allow it to warm

to room temperature, stirring overnight.

Work-up: If DCC is used, the dicyclohexylurea (DCU) byproduct will precipitate and can be

removed by filtration. The filtrate is then washed with dilute acid and base as described in the

acyl chloride method.

Purification: The product is isolated and purified as previously described.

Potential Biological Activity and Therapeutic
Applications
Benzamide derivatives are known to exhibit a wide range of pharmacological activities,

including antimicrobial, anticancer, and anti-inflammatory properties. While specific biological

data for N-(2,6-dichlorophenyl)-2-methylbenzamide is not available, the structural class of 2-

aminobenzamides, which share a similar scaffold, have shown promise as histone deacetylase

(HDAC) inhibitors.[5]

HDACs are enzymes that play a crucial role in the epigenetic regulation of gene expression.

Their inhibition can lead to the re-expression of tumor suppressor genes, resulting in cell cycle

arrest and apoptosis in cancer cells.
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Caption: Proposed mechanism of antitumor activity via HDAC inhibition.
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Further research is warranted to explore the specific biological targets and therapeutic potential

of N-(2,6-dichlorophenyl)-2-methylbenzamide.

Characterization and Analytical Methods
The characterization of the synthesized N-(2,6-dichlorophenyl)-2-methylbenzamide would

involve a combination of spectroscopic and analytical techniques to confirm its identity and

purity. Based on data from related compounds, the following characterization data can be

anticipated:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be crucial for

confirming the connectivity of the molecule.

Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic peaks for the

N-H and C=O amide bonds.

Mass Spectrometry (MS): High-resolution mass spectrometry would be used to confirm the

molecular weight and elemental composition.

Melting Point Analysis: A sharp melting point would be indicative of high purity.

Conclusion
N-(2,6-dichlorophenyl)-2-methylbenzamide represents a compelling target for synthesis and

further investigation. This guide provides a foundational understanding of its synthesis through

established and reliable methods. While its specific properties and applications are yet to be

fully elucidated, the broader class of benzamides demonstrates significant potential in

medicinal chemistry. The protocols and insights presented herein are intended to empower

researchers to explore this and other novel chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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